Cas no 1935066-32-2 (Tert-butyl 6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate)

• Product Name: Tert-butyl 6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• CAS No: 1935066-32-2
• MF: C₁₁H₁₆F₃NO₂
• MW: 251.245453834534
• CID: 4709779
• Update Time: 2023-08-16

Tert-butyl 6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• Tert-butyl 6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate

• Inchi： 1S/C11H16F3NO2/c1-10(2,3)17-9(16)15-4-6-7(5-15)8(6)11(12,13)14/h6-8H,4-5H2,1-3H3
• InChI Key： PLUWACDDCIOWAR-UHFFFAOYSA-N
• SMILES： FC(C1C2CN(C(=O)OC(C)(C)C)CC21)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Topological Polar Surface Area: 29.5